![molecular formula C17H24N2O3 B4699004 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide](/img/structure/B4699004.png)
2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide
Overview
Description
2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide, also known as EMA-401, is a novel drug candidate that has shown promising results in preclinical studies for the treatment of chronic pain. EMA-401 is a small molecule that selectively targets the angiotensin II type 2 (AT2) receptor, which is involved in pain signaling pathways.
Mechanism of Action
2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide selectively targets the AT2 receptor, which is expressed in sensory neurons and plays a role in pain signaling pathways. By blocking the AT2 receptor, 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide reduces pain signaling and provides pain relief.
Biochemical and Physiological Effects:
2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide has been shown to reduce the activation of pain-sensing neurons in animal models, leading to a reduction in pain behavior. 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide has also been shown to reduce inflammation and improve joint function in models of osteoarthritis.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide is its selectivity for the AT2 receptor, which reduces the risk of off-target effects. However, 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide has a relatively short half-life, which may limit its effectiveness in certain applications.
Future Directions
Future research on 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide could focus on optimizing its pharmacokinetic properties to improve its effectiveness in clinical settings. Additionally, further studies could investigate the potential use of 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide in combination with other pain medications to improve pain relief. Finally, research could explore the potential use of 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide in other pain conditions, such as cancer pain and migraine.
Scientific Research Applications
2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain, inflammatory pain, and osteoarthritic pain. In these studies, 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide has been shown to reduce pain behavior and improve quality of life in animal models. 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-isopropylphenyl)acetamide has also been shown to be effective in reducing pain in human clinical trials.
properties
IUPAC Name |
2-(4-ethyl-2-oxomorpholin-3-yl)-N-(4-propan-2-ylphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c1-4-19-9-10-22-17(21)15(19)11-16(20)18-14-7-5-13(6-8-14)12(2)3/h5-8,12,15H,4,9-11H2,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBKIHDVWLGJRBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCOC(=O)C1CC(=O)NC2=CC=C(C=C2)C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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